Cas no 2229603-82-9 (methyl 3-(1-amino-3-hydroxy-2-methylpropan-2-yl)thiophene-2-carboxylate)

• Product Name: methyl 3-(1-amino-3-hydroxy-2-methylpropan-2-yl)thiophene-2-carboxylate
• CAS No: 2229603-82-9
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 6304459
• PubChem ID: 165703115
• Update Time: 2025-05-22

methyl 3-(1-amino-3-hydroxy-2-methylpropan-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-amino-3-hydroxy-2-methylpropan-2-yl)thiophene-2-carboxylate
• EN300-1756357
• 2229603-82-9

• Inchi： 1S/C10H15NO3S/c1-10(5-11,6-12)7-3-4-15-8(7)9(13)14-2/h3-4,12H,5-6,11H2,1-2H3
• InChI Key： YMGSZUSOZQIRKF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)C(C)(CO)CN

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 101Ų

Additional information on methyl 3-(1-amino-3-hydroxy-2-methylpropan-2-yl)thiophene-2-carboxylate

Methyl 3-(1-amino-3-hydroxy-2-methylpropan-2-yl)thiophene-2-carboxylate

The compound methyl 3-(1-amino-3-hydroxy-2-methylpropan-2-yl)thiophene-2-carboxylate (CAS No. 2229603-82-9) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and versatility in chemical synthesis.

Thiophene, a five-membered heterocyclic compound containing sulfur, serves as the core structure of this molecule. The thiophene ring is substituted at the 3-position with a complex side chain: 1-amino-3-hydroxy-2-methylpropan-2-yl group, while the 2-position bears a methyl ester group. This combination of functional groups imparts the compound with a rich chemical reactivity and opens up possibilities for further derivatization.

Recent studies have highlighted the importance of thiophene derivatives in material science, particularly in the development of advanced materials such as organic semiconductors and conductive polymers. The presence of the amino and hydroxyl groups in the side chain introduces additional functionalities, making this compound a promising candidate for applications in drug delivery systems and bioconjugate chemistry.

The synthesis of methyl 3-(1-amino-3-hydroxy-2-methylpropan-2-yl)thiophene-2-carboxylate involves a multi-step process that typically begins with the preparation of the thiophene carboxylic acid derivative. Subsequent esterification with methanol under controlled conditions yields the desired methyl ester. The introduction of the amino and hydroxyl groups is achieved through carefully designed substitution or addition reactions, ensuring high purity and yield.

In terms of applications, this compound has shown potential in the field of drug design, where its structural complexity can be exploited to create bioactive molecules with specific pharmacological properties. Recent research has also explored its use as a precursor for synthesizing more complex molecules with enhanced biological activity.

Moreover, the compound's ability to form stable complexes with metal ions has led to its investigation in coordination chemistry and catalysis. Its unique electronic structure makes it a suitable ligand for transition metal complexes, which are widely used in industrial catalytic processes.

Recent advancements in green chemistry have also brought attention to this compound as a potential building block for sustainable chemical synthesis. Its compatibility with eco-friendly reaction conditions and its ability to participate in atom-efficient reactions make it an attractive option for environmentally conscious manufacturing processes.

In conclusion, methyl 3-(1-amino-3-hydroxy-2-methylpropan-2-yl)thiophene-2-carboxylate (CAS No. 2229603-82-9) is a versatile and multifunctional compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool in modern chemical research and development.